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Compound of Interest

Compound Name: Dazomet

Cat. No.: B121842

Ensuring the safe and compliant disposal of Dazomet is critical for environmental protection
and laboratory safety. This guide provides detailed, step-by-step procedures for researchers,
scientists, and drug development professionals to manage Dazomet waste effectively.
Adherence to these protocols will help maintain a safe laboratory environment and ensure
compliance with regulatory standards.

Dazomet is a broad-spectrum soil fumigant that is toxic and requires careful handling during
disposal to prevent harm to personnel and the environment.[1] Improper disposal can lead to
the contamination of water and soil.[2][3][4][5]

Key Disposal Principles

The primary methods for the proper disposal of Dazomet waste are through a licensed
chemical destruction facility or by controlled incineration with flue gas scrubbing.[2] It is
imperative that Dazomet waste is not mixed with household garbage or discharged into sewer
systems.[2][5] All disposal activities must be conducted in accordance with local, state, and
national regulations.[2][3][6][7]

Personal Protective Equipment (PPE)

Before handling Dazomet for disposal, it is mandatory to wear appropriate Personal Protective
Equipment (PPE) to prevent exposure.
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PPE Category Required Equipment

Hand Protection Elbow-length nitrile or neoprene gloves.[8]

] Cotton overalls buttoned to the neck and wrist or
Body Protection ) ) )
equivalent protective clothing.[8]

Eye/Face Protection Safety glasses or chemical goggles.[9]

Footwear Chemical-resistant footwear.[8]

For situations with potential for dust or aerosol
Respirat formation, a respirator with an appropriate filter
espirator
P Y (e.g., Type BKAX-P) should be used.[9] Ensure

thorough ventilation of work areas.[10]

Spill Management and Disposal Procedures

In the event of a Dazomet spill, immediate and appropriate action is necessary to contain and
clean up the material safely.

Small Spills:

» Remove Ignition Sources: Immediately eliminate any potential sources of ignition in the
vicinity.[9][11]

» Containment: Prevent the spill from spreading or entering drains or waterways.[3][4][6]

¢ Clean-up (Solids): Carefully sweep the spilled substance into covered containers. Use dry
clean-up procedures and avoid generating dust.[2][9]

¢ Clean-up (Liquids): Absorb the spill with inert material such as sand or earth and transfer it to
a suitable, labeled container for disposal.[3][6]

e Decontamination: After the material has been collected, clean the affected surface to remove
any residual contamination.[3]

o Disposal: Place the container with the collected Dazomet waste in a designated secure area
for collection by a licensed waste disposal service.[9]
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Large Spills:

Alert Personnel: Immediately caution personnel in the area and contact emergency
responders, informing them of the location and nature of the hazard.[9]

o Evacuation: If necessary, consider evacuating the area. For large spills, an isolation distance
of at least 25 meters for solids and 50 meters for liquids in all directions is recommended.[11]

» Containment: Dike the area to prevent further spread and contamination of soil and water
sources.[6]

e Personal Protection: Only trained personnel with appropriate PPE should be involved in the
clean-up.[9]

e Collection and Disposal: Follow the same collection and disposal procedures as for small
spills, ensuring all contaminated materials are placed in sealed and properly labeled
containers for disposal by a specialized waste management company.|[3]

Disposal of Empty Containers

Empty Dazomet containers may retain product residue and should be handled as hazardous
waste.[9]

Do not reuse empty containers.
o Destroy empty containers by breaking, crushing, or puncturing them.[8]
» Deliver the empty packaging to an approved waste management facility.[8]

o If a facility is unavailable, bury the empty packaging 500mm below the surface in a
designated disposal pit, away from waterways and vegetation, in compliance with local
regulations.[8]

Never burn empty containers or the product itself.[8]

Dazomet Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Dazomet waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://datasheets.scbt.com/sc-252662.pdf
https://cameochemicals.noaa.gov/chemical/18086
https://dam.assets.ohio.gov/image/upload/ohiodnr.gov/documents/oil-gas/msds/ICI-3240_FTS_SDS.pdf
https://datasheets.scbt.com/sc-252662.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-11566M1%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://datasheets.scbt.com/sc-252662.pdf
https://www.imtrade.com.au/wp-content/uploads/2014/12/Website-Imt-Dazomet-980-Granular-Fumigant-63823-106308-Label-Leaflet-GHS.pdf
https://www.imtrade.com.au/wp-content/uploads/2014/12/Website-Imt-Dazomet-980-Granular-Fumigant-63823-106308-Label-Leaflet-GHS.pdf
https://www.imtrade.com.au/wp-content/uploads/2014/12/Website-Imt-Dazomet-980-Granular-Fumigant-63823-106308-Label-Leaflet-GHS.pdf
https://www.imtrade.com.au/wp-content/uploads/2014/12/Website-Imt-Dazomet-980-Granular-Fumigant-63823-106308-Label-Leaflet-GHS.pdf
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Identify Dazomet Waste

:

Wear Appropriate PPE

Spill Scenario

Assess Spill Size

Small Large

Small Spill Procedure Large Spill Procedure

Collection & Containment

Contain Spill

:

Collect Waste Material

:

Place in Labeled Container

Final Disposal

Store in Secure Area

l

Arrange for Licensed Disposal

l

Transport to Destruction Facility or Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dazomet waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Dazomet: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121842#dazomet-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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